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Executive Summary
The Temporal Key Integrity Protocol (TKIP) was introduced as an interim security solution for

Wi-Fi networks to address the significant vulnerabilities of its predecessor, Wired Equivalent

Privacy (WEP). While an improvement, TKIP was designed to be compatible with legacy

hardware, a constraint that necessitated the use of the RC4 stream cipher, which was known to

have weaknesses. This design choice ultimately rendered TKIP vulnerable to a variety of

attacks. This technical guide provides an in-depth analysis of the theoretical security of TKIP's

design, focusing on its core components, known vulnerabilities, and the methodologies of key

attacks. Quantitative data from published security research is summarized, and logical

workflows of the protocol and its exploits are visualized.

Core Components of TKIP
TKIP introduced several key features to enhance the security of WEP:

Per-Packet Key Mixing: TKIP generates a unique encryption key for each data packet, which

was a significant improvement over WEP's static key.[1] This process combines a 128-bit

temporal key with the sender's MAC address and the packet's 48-bit serial number.[2]

Message Integrity Check (MIC) - "Michael": TKIP includes a 64-bit MIC, named Michael, to

protect against the forgery of packets.[2][3] This was designed to be computationally
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inexpensive enough to run on older hardware.

Sequence Counter (TSC): To defend against replay attacks, TKIP incorporates a TKIP
Sequence Counter (TSC) which ensures that frames are processed in the correct order.[3]

Identified Vulnerabilities and Attacks
Despite its enhancements over WEP, TKIP's reliance on RC4 and the inherent weaknesses in

its design have led to the discovery of several practical attacks. These attacks do not typically

recover the master key but can lead to the decryption of packets and the injection of malicious

traffic.[4][5]

The Beck-Tews (Chop-Chop Style) Attack
First detailed in 2008 by Martin Beck and Erik Tews, this attack is a practical method to decrypt

short packets and recover the MIC key.[4][5] It adapts the "chop-chop" attack, originally used

against WEP, to the TKIP environment.[6] The attack exploits the fact that an attacker can

guess bytes of a packet and use the client's MIC failure reports as an oracle to determine if the

guess was correct.[7]

Key Characteristics:

Objective: Decrypt short packets (like ARP) and recover the MIC key.

Methodology: Iteratively guesses the last unknown byte of a captured packet and sends the

modified packet to the client. A MIC failure report from the client indicates a correct guess of

the underlying plaintext byte.

Limitations: The attack is rate-limited due to TKIP's countermeasures, which trigger a 60-

second shutdown if two MIC failures occur within a minute.[5][6] This limits the decryption

rate to approximately one byte per minute.[8]

Michael MIC Key Recovery and Packet Forgery
The Michael algorithm, while providing better integrity than WEP's CRC32, is cryptographically

weak.[9] Once an attacker has successfully decrypted a packet using an attack like the Beck-

Tews method, they can obtain the plaintext and the corresponding MIC. Because the Michael
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algorithm is reversible, the attacker can then compute the MIC key.[10] With the MIC key, an

attacker can forge and inject a limited number of arbitrary packets.[4][11]

The NOMORE Attack (RC4 Keystream Recovery)
The "Numerous Occurrence Monitoring & Recovery Exploit" (NOMORE) attack, presented in

2015, exploits statistical biases in the RC4 keystream.[5] This attack demonstrated that by

collecting a large number of encryptions of the same plaintext, an attacker can recover the

plaintext. In the context of WPA-TKIP, this allows for the decryption and injection of arbitrary

packets.[5]

Key Characteristics:

Objective: Decrypt and inject arbitrary packets by recovering the RC4 keystream.

Methodology: Requires the generation and capture of a large number of identical packets.

Statistical analysis of the resulting ciphertexts reveals the underlying keystream due to

biases in RC4.

Practicality: The attack against WPA-TKIP can be completed in approximately one hour.[5]

[12][13]

Quantitative Analysis of TKIP Attacks
The following table summarizes the quantitative data associated with the primary attacks

against TKIP's design.
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Attack Name Objective
Data
Complexity

Success
Probability

Estimated
Time/Computa
tional Cost

Beck-Tews

(Chop-Chop

Style)

Decrypt short

packets (e.g.,

ARP) and

recover the MIC

key.

One encrypted

ARP packet.

High, given

enough time for

byte-by-byte

decryption.

Approximately

12-15 minutes to

recover 12 bytes

(MIC and ICV).

[5][14]

Michael MIC Key

Recovery

Recover the MIC

key to forge

packets.

A single

plaintext/cipherte

xt pair with a

valid MIC.

High, once a

packet is

decrypted.

Computationally

inexpensive once

the plaintext is

known.

NOMORE (on

WPA-TKIP)

Decrypt and

inject arbitrary

packets.

Requires

generating a

large number of

identical packets.

For a similar

attack on TLS, 9

x 2^27

ciphertexts were

needed for a

94% success

rate.[4][13][15]

High. A 94%

success rate was

demonstrated in

a related TLS

attack.[4][11][15]

Approximately 1

hour.[5][12][13]

[16]

Denial of Service

(DoS)

Disrupt network

communication.

Injection of two

frames every

minute.[7][17]

High.

Minimal

computational

cost.

Experimental Protocols
Beck-Tews Attack Protocol

Packet Capture: The attacker captures an encrypted TKIP packet, typically a short packet

with a predictable structure like an ARP response.

Byte Removal: The attacker removes the last byte of the encrypted payload.
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Iterative Guessing: The attacker iterates through all 256 possible values for the original

plaintext byte that was removed.

ICV Recalculation: For each guess, the attacker calculates what the new Integrity Check

Value (ICV) would be.

Packet Injection: The modified packet (with the guessed byte and recalculated ICV) is sent to

the client.

Oracle Observation: The attacker listens for a MIC failure report from the client. The absence

of a report indicates an incorrect guess. A MIC failure report confirms the guessed byte was

correct.

Rate Limiting: To avoid triggering TKIP's countermeasures, the attacker must wait for 60

seconds after a correct guess before proceeding to the next byte.

Plaintext and MIC Recovery: This process is repeated for each unknown byte of the packet

until the full plaintext, including the MIC, is recovered.

MIC Key Calculation: With the full plaintext and the MIC, the attacker can reverse the

Michael algorithm to calculate the MIC key.

NOMORE Attack Protocol (WPA-TKIP)
Induce Packet Transmission: The attacker forces the client to send a large number of

identical packets. This can be achieved by various means, such as sending spoofed ARP

requests to the client.

Packet Capture: The attacker captures the numerous encrypted responses from the client.

Statistical Analysis: The captured ciphertexts are analyzed to identify statistical biases in the

RC4 keystream.

Keystream Recovery: By exploiting these biases, the attacker can determine the most likely

keystream used to encrypt the packets.

Plaintext Decryption: The recovered keystream is XORed with the ciphertext to reveal the

original plaintext.
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MIC Key Derivation: Once a full packet is decrypted, the MIC key can be derived as in the

Beck-Tews attack.

Arbitrary Packet Injection/Decryption: With the recovered keystream and MIC key, the

attacker can then decrypt other packets and inject their own malicious packets into the

network.

Visualizations
TKIP Per-Packet Key Mixing and Encryption Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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